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Key Properties and Stabilization Data

The table below summarizes core properties of DSPC and quantitative findings on strategies to stabilize its

lamellar phases.

Aspect Description / Value

General Structure Phosphatidylcholine head group with two saturated 18-carbon (stearoyl) tails [1].

Native Phase Forms tightly packed, gel-phase lipid bilayers that can become unstable under
Behavior stress (e.g., high temperature, certain solvents) [2] [3].

Cholesterol Addition of equimolar cholesterol creates stable lamellar dispersions in propylene
Stabilization glycol (PG) concentrations up to 60% (w/w) and prevents destabilizing

interdigitation at 65°C [2].

Propylene Glycol Concentrations above 60% (w/w) can induce interdigitated phases and cause
(PG) Effects lateral phase separation in DSPC/cholesterol bilayers. PG can decrease bilayer
thickness by ~35%, suggesting deep interaction with lipid tails [2] [3].

Bilayer Thickness In pure water: ~5.5 nm. With 30% PG: reduced to ~4.1 nm (suggests
(Dmax) interdigitation) [3].

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s1492416?utm_src=pdf-body
https://www.smolecule.com/products/s1492416?utm_src=pdf-interest
https://www.bocsci.com/resources/structure-function-and-application-dspc.html?srsltid=AfmBOoqziJA_4GylFUBfpvh_KE_3CQS29ZU8on78dY5sptrB7oPySGHZ
https://pubmed.ncbi.nlm.nih.gov/24171434/
https://www.sciencedirect.com/science/article/abs/pii/S0009308422000810
https://pubmed.ncbi.nlm.nih.gov/24171434/
https://pubmed.ncbi.nlm.nih.gov/24171434/
https://www.sciencedirect.com/science/article/abs/pii/S0009308422000810
https://www.sciencedirect.com/science/article/abs/pii/S0009308422000810
https://www.smolecule.com/products/s1492416?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Aspect Description / Value

Phase Transition Increases with added polyols (e.g., Glycerin), but decreases with others (e.g.,
Temperature (Tc) 1,3-Butanediol) [3].

Experimental Protocols for Lamellar Phase Analysis

Here are detailed methodologies for key experiments used to characterize DSPC lamellar phases.

Formation of DSPC/Cholesterol Liposomes by Vesicle Fusion

This is a standard method for preparing supported lipid bilayers (SLBs) or liposomal dispersions [4].

e Materials: DSPC, Cholesterol, Chloroform, Glass vial, Buffer solution (e.g., PBS), Polycarbonate
filters (for extrusion).
e Procedure:
o Lipid Film Preparation: Dissolve DSPC and cholesterol at a desired molar ratio (e.g., 2:1 or
1:1) in chloroform in a glass vial [5] [1].
o Solvent Evaporation: Gently evaporate the chloroform under a stream of nitrogen gas to form
a thin, dry lipid film on the vial wall. Further dry the film under vacuum for several hours to
remove residual solvent.
o Hydration: Add an aqueous buffer (e.g., PBS) or a water/propylene glycol solution pre-heated
to a temperature above DSPC's phase transition temperature (typically >55°C) to the vial.
Agitate the vial vigorously (e.g., using a vortex mixer) to hydrate the lipid film and form
multilamellar vesicles (MLVS).
o Size Reduction: To create small, unilamellar vesicles (SUVs) of uniform size:
= Extrusion: Pass the MLV suspension through a polycarbonate membrane with a defined
pore size (e.g., 50-200 nm) multiple times (e.g., 21-31 passes) using an extruder,
maintaining the temperature above the lipid's phase transition [4].
= Sonication: Alternatively, subject the MLV suspension to sonication using a bath or tip
sonicator [4].
e SLB Formation: To form a planar supported bilayer, incubate a cleaned hydrophilic substrate (e.g.,
SiO2/Si wafer or freshly cleaved mica) in the SUV suspension at a temperature above the phase
transition temperature [4].
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Small-Angle X-ray Scattering (SAXS) for Lamellar Phase
Characterization

SAXS is used to determine the periodic structure and bilayer parameters of lamellar phases [2] [3].

¢ Objective: To determine the repeat distance (d-spacing), bilayer thickness, and identify phase
structure (e.g., lamellar, interdigitated).

e Sample Preparation: The liposome dispersion is loaded into a capillary tube or a sample cell with X-
ray transparent windows (e.g., mica).

e Data Collection: The sample is exposed to a collimated X-ray beam. The intensity of the scattered X-
rays is recorded as a function of the scattering angle (206) or the scattering vector ( q = 4\pi sin6/A ),
where A is the X-ray wavelength.

e Data Analysis:

o The scattering pattern shows Bragg peaks. The positions of these peaks (e.g., 1:2:3 ratio)
confirm a lamellar structure.

o The d-spacing is calculated from the first-order peak position: (d =21 /q).

o Advanced analysis like Generalized Indirect Fourier Transformation (GIFT) can be applied
to model-free calculations of bilayer thickness and membrane flexibility [3].

Differential Scanning Calorimetry (DSC) for Phase Transition
Analysis

DSC measures the thermotropic phase behavior of lipid bilayers [6].

e Objective: To determine the main phase transition temperature (Tc) from gel to liquid-crystalline
phase and its cooperativity.
e Sample Preparation: A known volume or mass of the liposome suspension is loaded into a DSC
sample pan. A reference pan is filled with the buffer used for hydration.
¢ Data Collection: The temperature of the sample and reference is increased at a constant rate (e.qg.,
1°C/min) across a range that brackets the expected transition (e.g., 40-70°C for DSPC).
e Data Analysis:
o The transition temperature (Tc) is taken as the peak of the endothermic transition.
o The enthalpy change (AH) is calculated from the area under the peak.
o The width of the peak at half-height (AT1/2) indicates the cooperativity of the transition;
broadening suggests reduced cooperativity, often due to the incorporation of cholesterol or
other additives [6].
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Experimental Workflow and Phase Behavior

The following diagram illustrates the logical relationship between the key experiments and the data they

produce in the study of DSPC lamellar phases.
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Key Research Implications

e Rational Drug Delivery System Design: The stability of DSPC/cholesterol lamellar phases in PG
concentrations up to 60% highlights their potential as versatile drug delivery vehicles for poorly
soluble drugs [2].

¢ Understanding Membrane Fluidity and Order: The DSPC-cholesterol binary system exhibits
complex phase behavior, including the formation of a liquid-ordered (Lo) phase at high cholesterol
content, which is relevant for modeling lipid rafts in cell membranes [6].

e Critical Impact of Excipients: Polyols like PG are not inert. They can profoundly alter membrane
structure (e.g., inducing interdigitation) and physical properties, which must be accounted for in
formulation design [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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